2-(diphenylphosphoryl)ethanol

• IUPAC Name: 2-diphenylphosphorylethanol
• InChI: InChI=1S/C14H15O2P/c15-11-12-17(16,13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,15H,11-12H2
• InChI Key: NDMGUWSVXJYYBT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)P(=O)(CCO)C2=CC=CC=C2
• Molecular Formula: C14H15O2P
• DSSTOX Substance ID: DTXSID80965380
• Molecular Weight: 246.24 g/mol
• CAS RN: 887-21-8, 5110-00-9

Description

2-(Diphenylphosphoryl)ethanol, also known as DPPE, is an important chemical compound that has gained significant attention in scientific research. It is a white crystalline solid that is soluble in organic solvents and has a molecular formula of C14H15O2P. DPPE is widely used in various fields of research, including biochemistry, pharmacology, and material science.

Mechanism of Action

2-(diphenylphosphoryl)ethanol acts as a surfactant by lowering the surface tension of liquids, which allows it to stabilize emulsions and suspensions. It can also act as a chiral auxiliary in asymmetric reactions, where it can control the stereochemistry of the product. 2-(diphenylphosphoryl)ethanol can form complexes with metal ions, which can be used in catalysis and other chemical reactions.
Biochemical and Physiological Effects:
2-(diphenylphosphoryl)ethanol has been shown to have several biochemical and physiological effects. It can inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine, which can enhance cognitive function. 2-(diphenylphosphoryl)ethanol has also been shown to have antioxidant properties, which can protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

2-(diphenylphosphoryl)ethanol has several advantages for lab experiments, including its high purity and stability. It is also relatively easy to synthesize and can be used in a wide range of chemical reactions. However, 2-(diphenylphosphoryl)ethanol has some limitations, including its high cost and toxicity. It can also be difficult to handle due to its hygroscopic nature.

Future Directions

There are several future directions for 2-(diphenylphosphoryl)ethanol research. One area of interest is the development of new synthetic methods for 2-(diphenylphosphoryl)ethanol and its derivatives. Another area of interest is the investigation of 2-(diphenylphosphoryl)ethanol's potential as a drug delivery system. 2-(diphenylphosphoryl)ethanol has been shown to be an effective stabilizer for liposomes, which can be used to deliver drugs to specific cells or tissues. Finally, 2-(diphenylphosphoryl)ethanol's potential as a chiral auxiliary in asymmetric synthesis continues to be an area of active research.

Synthesis Methods

2-(diphenylphosphoryl)ethanol can be synthesized through several methods, including the reaction of diphenylphosphine with ethylene oxide, the reaction of diphenylphosphine with ethylene glycol, and the reaction of diphenylphosphine with ethylene carbonate. The most commonly used method is the reaction of diphenylphosphine with ethylene oxide, which yields 2-(diphenylphosphoryl)ethanol in high yield and purity.

Scientific Research Applications

2-(diphenylphosphoryl)ethanol has been extensively used in scientific research due to its unique properties. It can act as a surfactant, stabilizing agent, and chiral auxiliary in various chemical reactions. 2-(diphenylphosphoryl)ethanol has also been used in the synthesis of phospholipids, which are important components of cell membranes. In addition, 2-(diphenylphosphoryl)ethanol has been used as a ligand in coordination chemistry and as a building block in the synthesis of metal-organic frameworks.